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Compound of Interest

Compound Name: 1-Palmitoyl-3-lauroyl-rac-glycerol

Cat. No.: B3026061

1-Palmitoyl-3-lauroyl-rac-glycerol: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, relevant
experimental protocols, and biological significance of 1-Palmitoyl-3-lauroyl-rac-glycerol (CAS
Number: 51604-53-6). This diacylglycerol, containing palmitic and lauric acid residues, is a
subject of interest in lipid research and drug development due to the crucial role of
diacylglycerols as signaling molecules.

Core Chemical and Physical Properties

The fundamental chemical and physical characteristics of 1-Palmitoyl-3-lauroyl-rac-glycerol
are summarized below. It is important to note that while some properties are well-documented,
others, such as the melting and boiling points, are not readily available in published literature,

as indicated by safety data sheets which list them as "undetermined".
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Property Value Source
CAS Number 51604-53-6

Molecular Formula Cs1He00s

Molecular Weight 512.8 g/mol

Formal Name

hexadecanoic acid, 2-hydroxy-
3-[(1-oxododecyl)oxy]propy!
ester

1-Palmitin-3-Laurin,

Synenyms TG(16:0/0:0/12:0)
Melting Point Undetermined
Boiling Point Undetermined
Density Not available

DMF: 20 mg/ml, DMSO: 30
Solubility mg/ml, Ethanol: 0.25 mg/ml, [1]
PBS (pH 7.2): 0.7 mg/ml

Storage Temperature -20°C [1]

Stability >4 years [1]

Experimental Protocols

Detailed experimental protocols for the specific synthesis and analysis of 1-Palmitoyl-3-
lauroyl-rac-glycerol are not extensively published. However, general methodologies for the
preparation and characterization of diacylglycerols are well-established and can be adapted.

General Protocol for Diacylglycerol Analysis via High-
Performance Liquid Chromatography (HPLC)

This protocol outlines a general procedure for the analysis of diacylglycerol content in a
sample, adapted from methodologies used for lipid analysis.

e Sample Preparation:
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o Lipid extraction from the sample matrix is performed using a suitable solvent system, such
as a chloroform/methanol mixture.

o The extracted lipid fraction is dried under a stream of nitrogen and then redissolved in the
mobile phase for HPLC analysis.

e HPLC Conditions:

o Column: A reverse-phase C18 column is typically used for separating different acylglycerol
species.

o Mobile Phase: A gradient of solvents, such as n-hexane, isopropanol, and methanol, can
be employed to achieve separation.

o Flow Rate: A constant flow rate is maintained, for example, 25.0 mL/min.

o Column Temperature: The column is maintained at a constant temperature, for instance,
30.0 °C.

o Injection Volume: A specific volume of the prepared sample, such as 10.0 pL, is injected.

o Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer (MS)
can be used for detection and quantification of the diacylglycerol species.

e Data Analysis:

o The retention times and peak areas of the sample are compared to those of known
diacylglycerol standards for identification and quantification.

A generalized workflow for this analytical process is depicted in the diagram below.
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Experimental Workflow: HPLC Analysis of Diacylglycerols
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Workflow for HPLC Analysis of Diacylglycerols
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Biological Significance and Signaling Pathways

1-Palmitoyl-3-lauroyl-rac-glycerol is a diacylglycerol (DAG). In cellular biology, DAGs are
critical second messengers that play a pivotal role in signal transduction.

General Diacylglycerol (DAG) Signaling Pathway

The canonical signaling pathway involving DAG begins with the hydrolysis of membrane
phospholipids, primarily phosphatidylinositol 4,5-bisphosphate (PIP2), by phospholipase C
(PLC). This reaction generates two second messengers: inositol trisphosphate (IP3) and DAG.
While IPs diffuses into the cytoplasm to trigger the release of calcium from intracellular stores,
DAG remains in the plasma membrane.

At the membrane, DAG activates members of the Protein Kinase C (PKC) family. The binding
of DAG to the C1 domain of conventional and novel PKC isoforms induces a conformational
change that relieves autoinhibition and activates the kinase. Activated PKC then
phosphorylates a wide array of downstream target proteins, thereby modulating numerous
cellular processes, including cell proliferation, differentiation, apoptosis, and immune
responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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